Cas no 78449-71-5 (1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester)

1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester structure
78449-71-5 structure
Product Name:1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester
CAS No:78449-71-5
MF:C10H17NO2
MW:183.24748301506
CID:1795498
PubChem ID:10797545
Update Time:2025-04-21

1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester
    • ethyl 1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate
    • 78449-71-5
    • SCHEMBL10842293
    • AKOS040804856
    • F97542
    • ethyl hexahydro-1H-pyrrolizine-7a-carboxylate
    • DB-401630
    • MPCNRVQFHCDTSN-UHFFFAOYSA-N
    • pyrrolizidine-7a-carboxylic acid ethylester
    • Ethyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate
    • DTXSID80444983
    • Inchi: 1S/C10H17NO2/c1-2-13-9(12)10-5-3-7-11(10)8-4-6-10/h2-8H2,1H3
    • InChI Key: MPCNRVQFHCDTSN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C12CCCN1CCC2)=O

Computed Properties

  • Exact Mass: 183.125928785g/mol
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.5Ų
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